Cas no 1261952-18-4 (5-(4-t-Butylsulfamoylphenyl)picolinic acid)

• Product Name: 5-(4-t-Butylsulfamoylphenyl)picolinic acid
• CAS No: 1261952-18-4
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD18318775
• CID: 5158389
• Update Time: 2025-10-23

5-(4-t-Butylsulfamoylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-t-Butylsulfamoylphenyl)picolinic acid

• MDL： MFCD18318775
• Inchi： 1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)13-7-4-11(5-8-13)12-6-9-14(15(19)20)17-10-12/h4-10,18H,1-3H3,(H,19,20)
• InChI Key： VJPGRKJXJAHKNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(C(=O)O)=CC=2)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-t-Butylsulfamoylphenyl)picolinic acid

Introduction to 5-(4-t-Butylsulfamoylphenyl)picolinic Acid (CAS No. 1261952-18-4)

5-(4-t-Butylsulfamoylphenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1261952-18-4, this compound represents a novel derivative of picolinic acid, characterized by the presence of a 4-t-butylsulfamoylphenyl moiety. This structural feature imparts unique chemical and biological properties, making it a subject of intense interest for researchers exploring novel therapeutic agents and biochemical probes.

The molecular structure of 5-(4-t-Butylsulfamoylphenyl)picolinic acid consists of a pyridine ring substituted with a carboxylic acid group at the 2-position and an additional sulfamoyl group attached to a phenyl ring at the 4-position. The introduction of the t-butylsulfamoyl group not only enhances the lipophilicity of the molecule but also introduces a polar, charged region that can interact with biological targets in specific ways. This balance between hydrophobic and hydrophilic characteristics makes it an attractive candidate for drug design, particularly in contexts where receptor binding affinity and solubility are critical parameters.

In recent years, there has been growing interest in picolinic acid derivatives due to their potential biological activities. Picolinic acid itself is known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The modification of picolinic acid with substituents such as the 4-t-butylsulfamoylphenyl group can lead to enhanced or altered biological activities, providing new opportunities for therapeutic intervention. Specifically, the sulfamoyl group is known to participate in hydrogen bonding interactions, which can be exploited to improve binding affinity to biological targets.

One of the most compelling aspects of 5-(4-t-Butylsulfamoylphenyl)picolinic acid is its potential application in the development of small-molecule inhibitors. The sulfamoyl moiety can serve as a hinge-binding motif, interacting with key residues in protein targets such as kinases or transcription factors. Recent studies have demonstrated that sulfonamide derivatives often exhibit high binding affinities and selectivity for these targets, making them valuable scaffolds for drug discovery. The t-butyl group further modulates the electronic properties of the molecule, potentially influencing its binding mode and efficacy.

From a synthetic chemistry perspective, 5-(4-t-Butylsulfamoylphenyl)picolinic acid represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functionalization of the pyridine ring and introduction of the sulfamoyl group on the phenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into scalable production methods for similar derivatives.

The biological evaluation of 5-(4-t-Butylsulfamoylphenyl)picolinic acid has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The mechanism of action appears to involve disruption of key signaling cascades, leading to reduced pro-inflammatory cytokine production. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases and the need for novel therapeutic approaches.

Furthermore, computational studies have been conducted to elucidate the binding interactions between 5-(4-t-Butylsulfamoylphenyl)picolinic acid and potential biological targets. Molecular docking simulations have identified favorable interactions with active sites on enzymes such as COX-2 and LOX enzymes, which are known contributors to inflammation. The presence of both hydrophobic and polar interactions facilitated by the sulfamoyl and t-butyl groups suggests that this compound may bind tightly to its target with high specificity.

The pharmacokinetic properties of 5-(4-t-Butylsulfamoylphenyl)picolinic acid are also being carefully evaluated. In vitro studies have indicated moderate solubility in aqueous media, which is advantageous for oral administration. Additionally, preliminary data suggest reasonable metabolic stability, allowing for sufficient half-life in vivo to exert therapeutic effects. These pharmacokinetic characteristics are crucial for determining optimal dosing regimens and ensuring clinical efficacy.

Future research directions include exploring analogues of 5-(4-t-Butylsulfamoylphenyl)picolinic acid with modified substituents to optimize potency and selectivity. By systematically varying functional groups on both the picolinic acid backbone and the phenyl ring, researchers aim to identify compounds with improved pharmacological profiles. Such efforts are likely to contribute significantly to our understanding of structure-activity relationships in this class of molecules.

The development of 5-(4-t-Butylsulfamoylphenyl)picolinic acid also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Integrating synthetic chemistry expertise with computational modeling and biological testing enables rapid identification and optimization of promising drug candidates. This collaborative approach is essential for translating laboratory discoveries into tangible therapeutic benefits for patients.

In conclusion,5-(4-t-Butylsulfamoylphenyl)picolinic acid (CAS No. 1261952-18-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis highlights cutting-edge organic chemistry techniques while its preclinical data suggest potential applications in treating inflammatory diseases. As research continues into this compound and its derivatives,5-(4-t-Butylsulfamoylphenyl)picolinic acid is poised to play an important role in shaping future therapeutic strategies.